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Compound of Interest

Compound Name: 3-Chlorobenzyl alcohol
CAS No.: 873-63-2
Cat. No.: B146294

Get Quote

An In-depth Profile for Chemical Research and Pharmaceutical Development

This document provides a comprehensive technical overview of 3-Chlorobenzyl alcohol (CAS
No. 873-63-2), a key chemical intermediate. It is intended for researchers, scientists, and
professionals in drug development who require detailed information on its physicochemical
properties, characterization data, synthesis protocols, and applications. All quantitative data is
presented in structured tables for clarity and ease of comparison.

Chemical Identity and Physicochemical Properties

3-Chlorobenzyl alcohol, also known as (3-chlorophenyl)methanol, is an aromatic alcohol
belonging to the benzyl alcohol family.[1][2] It is a colorless liquid at room temperature and
serves as a versatile building block in organic synthesis.[3][4] Its core physicochemical
properties are summarized in the table below.
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Property Value References
CAS Number 873-63-2 [11[3]1[5][6]
Molecular Formula CsH-CIO [2][5][6]
Molecular Weight 142.58 g/mol [21[31[7]
Appearance Colorless Liquid [3114]

Boiling Point 237 °C (at 760 mmHg) [1][3][4][6][8]
Density 1.211 g/mL at 25 °C [11131[61[81

Refractive Index (n20/D)

1.555

(113618l

Flash Point > 112 °C (> 233.6 °F) [4]

Predicted pKa 14.09 £ 0.10 [6]
ZSRDNPVYGSFUMD-

InChl Key [3][5][8]
UHFFFAOYSA-N

SMILES OCclcccec(Cl)cl [31[8]

Spectroscopic Characterization Data

The structural confirmation of 3-Chlorobenzyl alcohol is achieved through standard

spectroscopic technigues. The characteristic data points are outlined below.

2.1 Mass Spectrometry The mass spectrum provides key information about the molecule's

fragmentation pattern.

Method Key Fragments (m/z) Reference

o Top Peak: 77, 2nd Highest:
GC-MS (Electron lonization) ) [2]
107, 3rd Highest: 79

2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy While specific peak lists are not
detailed in the provided search results, *H NMR and 3C NMR spectra are available in spectral
databases.[2][9]
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e 1H NMR: The spectrum would characteristically show distinct signals for the benzylic
methylene protons (-CHz-), the hydroxyl proton (-OH), and a complex multiplet pattern for the
four protons on the aromatic ring.

e 13C NMR: The spectrum would display signals for the five unique carbon atoms in the
molecule: four aromatic carbons (two C-H, one C-Cl, and one C-C), and one benzylic carbon
(-CH20H).

2.3 Infrared (IR) Spectroscopy IR spectroscopy is used to identify the key functional groups
present in the molecule.[2][5]

Functional Group Expected Wavenumber Range (cm™?)
O-H Stretch (Alcohol) 3200-3600 (Broad)

C-H Stretch (Aromatic) 3000-3100

C-H Stretch (Aliphatic) 2850-3000

C-0O Stretch (Primary Alcohol) 1000-1075

C-ClI Stretch 600-800

Experimental Protocols: Synthesis

A common and reliable method for the synthesis of 3-Chlorobenzyl alcohol is the reduction of
3-chlorobenzaldehyde. This procedure avoids the formation of dibenzyl ether byproducts that
can occur during the hydrolysis of chlorobenzyl chlorides.[10]

Protocol: Reduction of 3-Chlorobenzaldehyde with Sodium Borohydride

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-
chlorobenzaldehyde (1.0 eq) in a suitable solvent such as methanol or ethanol at 0 °C (ice
bath).

o Reagent Addition: Slowly add sodium borohydride (NaBHa4) (1.1 eq) to the stirred solution in
small portions. The addition should be controlled to maintain the temperature below 10 °C.
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» Reaction Monitoring: After the addition is complete, remove the ice bath and allow the
mixture to stir at room temperature. Monitor the reaction progress using Thin Layer
Chromatography (TLC) until the starting aldehyde is fully consumed (typically 1-2 hours).

e Quenching: Carefully quench the reaction by slowly adding 1 M hydrochloric acid (HCI) at O
°C until the solution is acidic (pH ~2-3) to neutralize excess NaBHa and hydrolyze the borate
ester intermediate.

o Extraction: Remove the organic solvent under reduced pressure. Extract the aqueous
residue three times with a suitable organic solvent, such as ethyl acetate.

e Washing: Combine the organic layers and wash sequentially with saturated sodium
bicarbonate (NaHCOs) solution and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (NazSOa),
filter, and concentrate the solvent using a rotary evaporator to yield the crude 3-
Chlorobenzyl alcohol.

 Purification: If necessary, purify the crude product by vacuum distillation or column
chromatography on silica gel to obtain the final product with high purity.

3-Chlorobenzyl alcohol
(Final Product)

3-Chlorobenzaldehyde Add NaBHa Purify
in Methanol ©0°C) (Distillation)

Stir at RT Extract with
(1-2 hours) Ethyl Acetate

Click to download full resolution via product page

Diagram 1: Workflow for the synthesis of 3-Chlorobenzyl alcohol.

Quality Control and Characterization Workflow

Post-synthesis, the identity and purity of 3-Chlorobenzyl alcohol must be rigorously confirmed
using a suite of analytical techniques. This ensures the material is suitable for its intended
downstream applications, particularly in research and development where purity is paramount.
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Diagram 2: Analytical workflow for product characterization.

Applications and Relevance in Drug Development

3-Chlorobenzyl alcohol is primarily utilized as an intermediate in the fine chemical and
pharmaceutical industries.[11] While not typically an active pharmaceutical ingredient (API)
itself, its structural motif is a valuable component for building more complex molecules.

o Chemical Intermediate: It serves as a precursor for the synthesis of various compounds. The
chloro- and hydroxyl- functionalities provide reactive sites for further chemical
transformations. Chlorobenzyl alcohols are important intermediates for perfumes and
medicines.[11]

¢ Analog Synthesis: In drug discovery, it can be used to synthesize analogs of lead
compounds, where the chlorine atom's position and electronic properties can modulate a
molecule’s biological activity, solubility, and metabolic stability.

o Broader Context of Benzyl Alcohols: The parent compound, benzyl alcohol, has widespread
use in pharmaceuticals as a bacteriostatic preservative in intravenous medications, a
solubilizing agent, and a local anesthetic.[12][13] It is also used in topical treatments.[13]
This establishes a precedent for the utility of substituted benzyl alcohols in pharmaceutical
formulations.
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Safety Note: 3-Chlorobenzyl alcohol is known to be an irritant to the skin, eyes, and
respiratory system, and appropriate personal protective equipment should be used when
handling it.[2][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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